(2S)-1-(1H-pyrazol-4-yl)propan-2-amine dihydrochloride
Overview
Description
(2S)-1-(1H-pyrazol-4-yl)propan-2-amine dihydrochloride is a chemical compound that belongs to the class of pyrazole derivatives Pyrazole derivatives are known for their diverse biological activities and are widely used in medicinal chemistry
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (2S)-1-(1H-pyrazol-4-yl)propan-2-amine dihydrochloride typically involves the formation of the pyrazole ring followed by the introduction of the amine group. One common method involves the cyclization of appropriate precursors under controlled conditions. For example, the reaction of hydrazine with α,β-unsaturated carbonyl compounds can yield pyrazole derivatives .
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and other advanced technologies can enhance the efficiency of the production process .
Chemical Reactions Analysis
Types of Reactions
(2S)-1-(1H-pyrazol-4-yl)propan-2-amine dihydrochloride can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides or other derivatives.
Reduction: Reduction reactions can yield amine derivatives or other reduced forms.
Substitution: The pyrazole ring can undergo substitution reactions with various electrophiles or nucleophiles.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various electrophiles or nucleophiles for substitution reactions . The reaction conditions typically involve controlled temperatures, solvents, and catalysts to achieve the desired products.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield pyrazole oxides, while reduction can produce amine derivatives .
Scientific Research Applications
(2S)-1-(1H-pyrazol-4-yl)propan-2-amine dihydrochloride has several scientific research applications:
Mechanism of Action
The mechanism of action of (2S)-1-(1H-pyrazol-4-yl)propan-2-amine dihydrochloride involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects . For example, it may inhibit certain enzymes involved in disease pathways, thereby exerting therapeutic effects .
Comparison with Similar Compounds
Similar Compounds
1H-pyrazolo[3,4-b]pyridine: Another pyrazole derivative with similar biological activities.
1H-pyrazolo[3,4-b]quinoline: Known for its anticancer properties.
Pyrazole oxides: Formed through oxidation reactions and studied for their unique properties.
Uniqueness
(2S)-1-(1H-pyrazol-4-yl)propan-2-amine dihydrochloride is unique due to its specific structure and the presence of the amine group, which can enhance its biological activity and make it a valuable compound for various applications .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2S)-1-(1H-pyrazol-4-yl)propan-2-amine dihydrochloride involves the reaction of 4-chloro-1H-pyrazole with (S)-2-amino-1-propanol, followed by the formation of the dihydrochloride salt.", "Starting Materials": [ "4-chloro-1H-pyrazole", "(S)-2-amino-1-propanol", "Hydrochloric acid", "Sodium hydroxide", "Diethyl ether", "Methanol" ], "Reaction": [ "Step 1: 4-chloro-1H-pyrazole is reacted with (S)-2-amino-1-propanol in the presence of sodium hydroxide and diethyl ether to form (2S)-1-(1H-pyrazol-4-yl)propan-2-amine.", "Step 2: The resulting amine is then treated with hydrochloric acid in methanol to form the dihydrochloride salt of (2S)-1-(1H-pyrazol-4-yl)propan-2-amine." ] } | |
CAS No. |
2413847-66-0 |
Molecular Formula |
C6H13Cl2N3 |
Molecular Weight |
198.1 |
Purity |
95 |
Origin of Product |
United States |
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